Cas no 109119-65-5 (Tricyclo[6.3.1.02,5]dodecan-11-one,4,4,8-trimethyl-, [1S-(1a,2b,5a,8a)]- (9CI))
109119-65-5 structure
Product Name:Tricyclo[6.3.1.02,5]dodecan-11-one,4,4,8-trimethyl-, [1S-(1a,2b,5a,8a)]- (9CI)
CAS No:109119-65-5
MF:C15H24O
MW:220.350464820862
CID:192483
PubChem ID:163796
Update Time:2025-04-19
Tricyclo[6.3.1.02,5]dodecan-11-one,4,4,8-trimethyl-, [1S-(1a,2b,5a,8a)]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[6.3.1.02,5]dodecan-11-one,4,4,8-trimethyl-, [1S-(1a,2b,5a,8a)]- (9CI)
- beta-caryophyllone
- (1S,2R,5S,8R)-4,4,8-trimethyltricyclo[6.3.1.0~2,5~]dodecan-11-one
- Caryophyllone
- Tricyclo(6.3.1.02,5)dodecan-11-one, 4,4,8-trimethyl-, (1S-(1alpha,2beta,5alpha,8alpha))-
- (1s,2r,5s,8r)-4,4,8-trimethyltricyclo[6.3.1.02,5]dodecan-11-one
- 109119-65-5
- DTXSID10910989
- 4,4,8-Trimethyltricyclo[6.3.1.0~2,5~]dodecan-11-one
-
- Inchi: 1S/C15H24O/c1-14(2)8-10-11-9-15(3,6-4-12(10)14)7-5-13(11)16/h10-12H,4-9H2,1-3H3/t10-,11-,12-,15+/m0/s1
- InChI Key: JLZBTPJKBKNFEG-JUFZMCDQSA-N
- SMILES: O=C1CC[C@@]2(C)CC[C@@H]3C(C)(C)C[C@H]3[C@@H]1C2
Computed Properties
- Exact Mass: 220.183
- Monoisotopic Mass: 220.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 0.981
- Boiling Point: 297.4°Cat760mmHg
- Flash Point: 126.1°C
- Refractive Index: 1.495
Tricyclo[6.3.1.02,5]dodecan-11-one,4,4,8-trimethyl-, [1S-(1a,2b,5a,8a)]- (9CI) Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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